Cas no 28077-35-2 (Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-)
28077-35-2 structure
Product Name:Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-
CAS No:28077-35-2
MF:C17H16N2O
MW:264.321743965149
CID:286896
PubChem ID:867868
Update Time:2025-04-19
Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)-
- 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(naphth-1-yl)ethanone
- 1-(a-Naphthaleneacetyl)-3,5-dimethylpyrazole
- 1H-Pyrazole,3,5-dimethyl-1-(1-naphthalenylacetyl)- (9CI)
- Pyrazole,3,5-dimethyl-1-(1-naphthylacetyl)- (7CI,8CI)
- TH 656
- 28077-35-2
- SR-01000465496
- SR-01000465496-1
- DTXSID601188601
- 1-(3,5-dimethylpyrazol-1-yl)-2-naphthalen-1-ylethanone
- AKOS003422013
- AB00092987-01
- 3,5-dimethyl-1-(1-naphthylacetyl)-1H-pyrazole
- 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)ethanone
-
- Inchi: 1S/C17H16N2O/c1-12-10-13(2)19(18-12)17(20)11-15-8-5-7-14-6-3-4-9-16(14)15/h3-10H,11H2,1-2H3
- InChI Key: VFRITOOEVYPSNM-UHFFFAOYSA-N
- SMILES: O=C(CC1=CC=CC2C=CC=CC1=2)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 264.12638
- Monoisotopic Mass: 264.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
Ethanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(1-naphthalenyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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